Cas no 2034259-96-4 (N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide)

N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide is a structurally complex heterocyclic compound featuring a pyrimidine core substituted with a trifluoromethyl group and a methyl group, linked to a piperidine ring. The piperidine moiety is further functionalized with a benzothiophene-2-carboxamide group. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of biological pathways due to its trifluoromethyl and benzothiophene motifs, which are known to enhance binding affinity and metabolic stability. The compound’s well-defined scaffold offers opportunities for further derivatization, making it a valuable intermediate in drug discovery and development. Its synthetic route and purity are critical for consistent performance in research applications.

N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide structure

2034259-96-4 structure

Product Name:N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide

CAS No:2034259-96-4

MF:C₂₀H₁₉F₃N₄OS

MW:420.451273202896

CID:5549014

Update Time:2025-05-24

N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-1-benzothiophene-2-carboxamide
- N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide
- Inchi： 1S/C20H19F3N4OS/c1-12-24-17(20(21,22)23)11-18(25-12)27-8-6-14(7-9-27)26-19(28)16-10-13-4-2-3-5-15(13)29-16/h2-5,10-11,14H,6-9H2,1H3,(H,26,28)
- InChI Key： XYDQONLTVMJEDG-UHFFFAOYSA-N
- SMILES： C1(C(NC2CCN(C3C=C(C(F)(F)F)N=C(C)N=3)CC2)=O)SC2=CC=CC=C2C=1

N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6523-0201-2μmol	N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide	2034259-96-4	2μmol	$85.5	2023-09-08
Life Chemicals	F6523-0201-5μmol	N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide	2034259-96-4	5μmol	$94.5	2023-09-08
Life Chemicals	F6523-0201-10μmol	N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide	2034259-96-4	10μmol	$103.5	2023-09-08
Life Chemicals	F6523-0201-20μmol	N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide	2034259-96-4	20μmol	$118.5	2023-09-08
Life Chemicals	F6523-0201-1mg	N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide	2034259-96-4	1mg	$81.0	2023-09-08
Life Chemicals	F6523-0201-2mg	N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide	2034259-96-4	2mg	$88.5	2023-09-08
Life Chemicals	F6523-0201-3mg	N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide	2034259-96-4	3mg	$94.5	2023-09-08
Life Chemicals	F6523-0201-4mg	N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide	2034259-96-4	4mg	$99.0	2023-09-08
Life Chemicals	F6523-0201-5mg	N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide	2034259-96-4	5mg	$103.5	2023-09-08
Life Chemicals	F6523-0201-10mg	N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide	2034259-96-4	10mg	$118.5	2023-09-08

N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Additional information on N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide

Comprehensive Overview of N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide (CAS No. 2034259-96-4)

The compound N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide (CAS No. 2034259-96-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a benzothiophene core linked to a trifluoromethylpyrimidine moiety via a piperidine spacer, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The trifluoromethyl group in this compound enhances its metabolic stability and binding affinity, making it a subject of interest in drug discovery. Keywords such as "pyrimidine derivatives in drug design" and "benzothiophene-based therapeutics" frequently appear in academic literature, reflecting the compound's relevance to contemporary research trends.

From a synthetic chemistry perspective, the preparation of N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are critical for ensuring high purity and yield, which are essential for pharmacological studies. The compound's CAS No. 2034259-96-4 serves as a unique identifier in chemical databases, facilitating its tracking in global research initiatives.

The therapeutic potential of this compound is further highlighted by its structural similarity to known kinase inhibitors, which are widely used in oncology and immunology. Searches for terms like "piperidine-containing drugs" and "trifluoromethylpyrimidine applications" have increased, indicating growing curiosity about its mechanisms of action. Additionally, its benzothiophene scaffold is associated with anti-inflammatory and neuroprotective properties, aligning with current interests in neurodegenerative disease research.

In the context of SEO optimization, this article addresses common queries such as "role of trifluoromethyl groups in medicinal chemistry" and "design strategies for benzothiophene derivatives." By integrating these keywords naturally, the content becomes more discoverable while maintaining its academic rigor. The compound's versatility also makes it a frequent topic in discussions about structure-activity relationships (SAR) and fragment-based drug discovery.

Looking ahead, N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1-benzothiophene-2-carboxamide represents a compelling case study in modern drug development. Its combination of lipophilicity, bioavailability, and target selectivity positions it as a valuable tool for researchers exploring new treatment paradigms. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in cutting-edge biomedical research.